Cas no 1489091-39-5 (3-bromo-2-methyl-5-sulfamoylbenzoic acid)

• Product Name: 3-bromo-2-methyl-5-sulfamoylbenzoic acid
• CAS No: 1489091-39-5
• MF: C₈H₈BrNO₄S
• MW: 294.122420310974
• MDL: MFCD21296816
• CID: 5243718
• PubChem ID: 65542913
• Update Time: 2025-05-19

3-bromo-2-methyl-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(aminosulfonyl)-3-bromo-2-methyl-
• 3-bromo-2-methyl-5-sulfamoylbenzoic acid

• MDL： MFCD21296816
• Inchi： 1S/C8H8BrNO4S/c1-4-6(8(11)12)2-5(3-7(4)9)15(10,13)14/h2-3H,1H3,(H,11,12)(H2,10,13,14)
• InChI Key： UVNHUIBQGCSERP-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N)(=O)=O)=CC(Br)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 3-bromo-2-methyl-5-sulfamoylbenzoic acid

3-Bromo-2-methyl-5-sulfamoylbenzoic Acid (CAS No. 1489091-39-5): Properties, Applications, and Market Insights

3-Bromo-2-methyl-5-sulfamoylbenzoic acid (CAS No. 1489091-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a benzoic acid core with bromo and methyl substituents, making it a valuable intermediate in synthetic chemistry. The compound's CAS number 1489091-39-5 serves as a unique identifier for researchers and manufacturers worldwide.

The molecular formula of 3-bromo-2-methyl-5-sulfamoylbenzoic acid is C₈H₈BrNO₄S, with a molecular weight of 294.12 g/mol. Its structural features include a sulfamoyl group at the 5-position and a bromine atom at the 3-position of the aromatic ring, which contribute to its reactivity and potential applications. Recent studies have shown particular interest in this compound's role as a building block for more complex molecules in medicinal chemistry.

In pharmaceutical applications, 3-bromo-2-methyl-5-sulfamoylbenzoic acid CAS 1489091-39-5 has shown promise as a precursor in the synthesis of various bioactive compounds. Researchers have explored its potential in developing enzyme inhibitors and receptor modulators, particularly in therapeutic areas addressing metabolic disorders. The presence of both the sulfamoyl moiety and carboxylic acid group in its structure allows for diverse chemical modifications, making it a versatile intermediate.

The compound's physical properties include a white to off-white crystalline appearance with moderate solubility in polar organic solvents. Its melting point typically ranges between 180-185°C, and it demonstrates good stability under standard storage conditions. These characteristics make 3-bromo-2-methyl-5-sulfamoyl benzoic acid suitable for various laboratory and industrial applications where controlled reactivity is required.

From a synthetic chemistry perspective, the bromine substituent in 3-bromo-2-methyl-5-sulfamoylbenzoic acid offers valuable opportunities for further functionalization through cross-coupling reactions. This has led to increased interest from researchers working on palladium-catalyzed reactions and other modern synthetic methodologies. The compound's structure aligns well with current trends in fragment-based drug discovery, where small, well-defined molecular fragments are used to build more complex drug candidates.

Market analysis indicates growing demand for 3-bromo-2-methyl-5-sulfamoylbenzoic acid 1489091-39-5, particularly from contract research organizations and pharmaceutical development companies. The global market for such specialty chemical intermediates is projected to expand significantly, driven by increased R&D investment in novel therapeutic agents. Quality specifications for this compound typically require ≥98% purity by HPLC, with strict controls on residual solvents and heavy metal content.

Recent advancements in green chemistry have also influenced the production methods for 3-bromo-2-methyl-5-sulfamoylbenzoic acid. Manufacturers are exploring more sustainable synthetic routes that reduce environmental impact while maintaining high yields and purity. This aligns with the pharmaceutical industry's broader shift toward environmentally friendly processes and sustainable sourcing of chemical raw materials.

Storage and handling recommendations for CAS 1489091-39-5 suggest keeping the compound in a cool, dry place, protected from light and moisture. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this chemical. Material Safety Data Sheets (MSDS) provide detailed guidance on appropriate personal protective equipment and handling procedures.

The analytical characterization of 3-bromo-2-methyl-5-sulfamoylbenzoic acid typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are critical parameters for research and pharmaceutical applications. Recent publications have described novel analytical methods for detecting and quantifying this compound in complex matrices.

Looking ahead, the scientific community anticipates continued interest in 3-bromo-2-methyl-5-sulfamoylbenzoic acid CAS No. 1489091-39-5 as a versatile chemical building block. Its unique combination of functional groups offers numerous possibilities for structural modification and derivatization. As research in targeted therapies and precision medicine advances, the demand for such specialized intermediates is likely to increase, positioning this compound as an important material in modern chemical synthesis.